Cas no 804432-42-6 (Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-)
804432-42-6 structure
Product Name:Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-
CAS No:804432-42-6
MF:C14H23NO
MW:221.338524103165
CID:714267
PubChem ID:45097698
Update Time:2025-04-19
Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-
- 1-(2,5-dimethylphenyl)-2-(propan-2-ylamino)propan-1-ol
- Benzenemethanol, 2,5-dimethyl-alpha-[1-[(1-methylethyl)amino]ethyl]- (9CI)
- 804432-42-6
- DTXSID70667624
- 1-(2,5-Dimethylphenyl)-2-[(propan-2-yl)amino]propan-1-ol
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- Inchi: 1S/C14H23NO/c1-9(2)15-12(5)14(16)13-8-10(3)6-7-11(13)4/h6-9,12,14-16H,1-5H3
- InChI Key: GHVOEYKSFYOHNM-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)C=CC=1C)C(C)NC(C)C
Computed Properties
- Exact Mass: 221.178
- Monoisotopic Mass: 221.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 32.3A^2
Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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